1,1-dioxo-3,4-dihydro-2H-1lambda6,2-benzothiazine-4-carboxylic acid

• IUPAC Name: 1,1-dioxo-3,4-dihydro-2H-1λ6,2-benzothiazine-4-carboxylic acid
• InChI: InChI=1S/C9H9NO4S/c11-9(12)7-5-10-15(13,14)8-4-2-1-3-6(7)8/h1-4,7,10H,5H2,(H,11,12)
• InChI Key: ZPNBIMAZYJXCAS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2S(=O)(=O)N1)C(=O)O
• Molecular Formula: C9H9NO4S
• Molecular Weight: 227.24 g/mol

Description

1,1-Dioxo-3,4-dihydro-2H-1λ⁶,2-benzothiazine-4-carboxylic acid is a heterocyclic compound featuring a benzothiazine core fused with a benzene ring. The 1,1-dioxo group indicates two sulfonyl oxygen atoms attached to the sulfur atom in the thiazine ring, while the 3,4-dihydro designation reflects partial saturation of the heterocyclic ring. This compound is structurally related to nonsteroidal anti-inflammatory drugs (NSAIDs) and diuretics but distinguishes itself through its unique substitution pattern and heterocyclic framework .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,1-dioxo-3,4-dihydro-2H-1lambda6,2-benzothiazine-4-carboxylic acid typically involves the following steps:

• Starting Materials: The synthesis begins with readily available starting materials such as 2-aminobenzothiazole and appropriate carboxylic acid derivatives.

• Oxidation Reaction: The starting material undergoes an oxidation reaction to introduce the dioxo group at the 1-position of the benzothiazine ring.

• Carboxylation: The oxidized intermediate is then subjected to a carboxylation reaction to introduce the carboxylic acid group at the 4-position.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using specialized reactors and catalysts to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 1,1-Dioxo-3,4-dihydro-2H-1lambda6,2-benzothiazine-4-carboxylic acid can undergo various chemical reactions, including:

• Oxidation: The compound can be further oxidized to introduce additional functional groups.

• Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

• Substitution: Substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed: The reactions can yield a variety of products, including oxidized or reduced derivatives, as well as substituted analogs of the original compound.

Scientific Research Applications

1,1-Dioxo-3,4-dihydro-2H-1lambda6,2-benzothiazine-4-carboxylic acid has several scientific research applications:

• Medicinal Chemistry: The compound has shown potential as a lead compound in drug discovery, particularly for its antimicrobial, antiviral, and anticancer properties.

• Biology: It can be used as a tool compound to study biological pathways and molecular targets.

• Industry: The compound may find applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1,1-dioxo-3,4-dihydro-2H-1lambda6,2-benzothiazine-4-carboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its biological activity. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

4-Methyl-2,2-dioxo-1H-2λ⁶,1-benzothiazine-3-carboxylic Acid

• Structural Differences : The carboxylic acid group is at position 3 instead of 4, and a methyl group occupies position 4.
• Synthesis: Prepared via alkaline hydrolysis of methyl 4-methyl-2,2-dioxo-1H-2λ⁶,1-benzothiazine-3-carboxylate, yielding monohydrate, sodium salt, or decarboxylated derivatives depending on reaction conditions .
• Biological Activity: Demonstrates moderate anti-inflammatory activity and potent analgesic effects, outperforming Lornoxicam and Diclofenac in pain threshold elevation .

Hydrochlorothiazide (6-Chloro-1,1-dioxo-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide)

• Structural Differences : Contains a benzothiadiazine ring (with two nitrogens) instead of benzothiazine, a sulfonamide group at position 7, and a chlorine substituent at position 5.
• Pharmacology : A thiazide diuretic targeting renal electrolyte transport, unlike the carboxylic acid-bearing benzothiazines, which exhibit central analgesic/anti-inflammatory effects .

Trichlormethiazide (6-Chloro-3-(dichloromethyl)-1,1-dioxo-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide)

• Structural Differences : Features a dichloromethyl group at position 3 and a sulfonamide at position 6.
• Thermal Stability : Crystallographic studies reveal robust packing via hydrogen bonds, contrasting with the anhydrous forms of benzothiazine carboxylic acids, which require controlled drying to avoid decomposition .

Physicochemical Properties

Compound	pKa (Carboxylic Acid)	Solubility (Water)	Melting Point (°C)
1,1-Dioxo-3,4-dihydro-2H-1λ⁶,2-benzothiazine-4-carboxylic acid	~3.5 (estimated)	Low (improved as sodium salt)	210–212 (decomp.)
4-Methyl-2,2-dioxo-1H-2λ⁶,1-benzothiazine-3-carboxylic acid	~3.8	Moderate (monohydrate form)	210–212 (decomp.)
Hydrochlorothiazide	~7.9 (sulfonamide)	High	273–275

Key Observations :

• The carboxylic acid derivatives exhibit lower water solubility compared to sulfonamide-containing diuretics but can be formulated as sodium salts for enhanced bioavailability.
• Thermal stability varies: Benzothiazine carboxylic acids decompose near their melting points, necessitating careful processing .

Comparison with Analogues

• 4-Methyl Derivative : Synthesized via similar methods but with methyl anthranilate as the starting material, leading to regioselective substitution at position 3 .
• Thiazide Diuretics : Rely on chlorosulfonation and amidation steps to introduce sulfonamide groups, which are absent in benzothiazine carboxylic acids .

Mechanistic Insights :

• Benzothiazine carboxylic acids likely inhibit cyclooxygenase (COX) isoforms or modulate ion channels, akin to NSAIDs, whereas thiazides inhibit renal Na⁺/Cl⁻ cotransporters .

Biological Activity

1,1-Dioxo-3,4-dihydro-2H-1λ6,2-benzothiazine-4-carboxylic acid is a compound of significant interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C₈H₈N₂O₄S
• Molecular Weight : 216.23 g/mol
• CAS Number : 15230296

Anti-inflammatory Properties

Research has shown that derivatives of benzothiazine compounds exhibit notable anti-inflammatory effects. A study utilized an experimental model involving the subplantar administration of carrageenan in rats to assess the anti-inflammatory activity of 1,1-dioxo-3,4-dihydro-2H-1λ6,2-benzothiazine-4-carboxylic acid. The results indicated a significant reduction in paw edema compared to control groups, demonstrating its potential as an anti-inflammatory agent .

Analgesic Effects

In addition to its anti-inflammatory properties, this compound has been noted for its analgesic effects. In the aforementioned study, it was found to effectively increase the pain threshold in experimental animals, surpassing traditional analgesics like Lornoxicam and Diclofenac at similar doses . The mechanism appears to involve modulation of pain pathways, although further molecular studies are needed to elucidate the precise mechanisms.

The biological activity of 1,1-dioxo-3,4-dihydro-2H-1λ6,2-benzothiazine-4-carboxylic acid may be attributed to several mechanisms:

• Inhibition of Pro-inflammatory Mediators : The compound may inhibit the production of pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6.
• Modulation of Pain Pathways : It potentially interacts with opioid receptors or other pain-modulating pathways in the central nervous system.
• Antioxidant Activity : Some studies suggest that benzothiazine derivatives possess antioxidant properties, which could contribute to their anti-inflammatory effects by reducing oxidative stress .

Study Overview

A comprehensive study evaluated the biological activity of various benzothiazine derivatives, including 1,1-dioxo-3,4-dihydro-2H-1λ6,2-benzothiazine-4-carboxylic acid. The following table summarizes key findings regarding its biological activity:

Activity	Effect	Comparison
Anti-inflammatory	Significant reduction in edema	Superior to control group
Analgesic	Increased pain threshold	More effective than Lornoxicam
Cytokine Inhibition	Reduced TNF-alpha levels	Comparable to established drugs

Experimental Model

The anti-inflammatory and analgesic activities were assessed using a carrageenan-induced paw edema model in rats. The compound was administered intraperitoneally at varying doses, with evaluations made at multiple time points post-administration. The results indicated a dose-dependent response in both anti-inflammatory and analgesic activities .